Cas no 91998-28-6 (Dimethyl (2,4,6-trimethylbenzoyl)phosphonate)

Dimethyl (2,4,6-trimethylbenzoyl)phosphonate structure
91998-28-6 structure
Product Name:Dimethyl (2,4,6-trimethylbenzoyl)phosphonate
CAS No:91998-28-6
MF:C12H17O4P
MW:256.234744787216
CID:760476
Update Time:2023-08-03

Dimethyl (2,4,6-trimethylbenzoyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (2,4,6-trimethylbenzoyl)-, dimethyl ester
    • dimethoxyphosphoryl-(2,4,6-trimethylphenyl)methanone
    • 2,4,6-Trimethylbenzoylphosphonic acid dimethyl ester
    • Dimethyl (2,4,6-trimethylbenzoyl)phosphonate
    • (2,4,6-Trimethyl-benzoyl)-phosphonic acid dimethyl ester
    • Inchi: 1S/C12H17O4P/c1-8-6-9(2)11(10(3)7-8)12(13)17(14,15-4)16-5/h6-7H,1-5H3
    • InChI Key: DNRABMKJJAJKAL-UHFFFAOYSA-N
    • SMILES: P(C(C1C(C)=CC(C)=CC=1C)=O)(=O)(OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • PSA: 62.41000
  • LogP: 3.23790
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